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Compound of Interest

Compound Name:
5-Phenylisoxazole-3-carboxylic

acid

Cat. No.: B087273 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermodynamic properties of 5-
Phenylisoxazole-3-carboxylic acid. Due to a lack of publicly available experimental data on

the specific thermodynamic properties of this compound, this document focuses on its known

physical characteristics, the detailed experimental protocols that would be employed for their

determination, and its role as a xanthine oxidase inhibitor.

Physicochemical Properties of 5-Phenylisoxazole-3-
carboxylic Acid
While extensive experimental thermodynamic data such as enthalpy, entropy, and Gibbs free

energy for 5-Phenylisoxazole-3-carboxylic acid is not readily available in the current

literature, its fundamental physicochemical properties have been documented. These

properties are crucial for its handling, formulation, and application in research and

development.
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Property Value Source

Molecular Formula C₁₀H₇NO₃ [1]

Molecular Weight 189.17 g/mol [1]

Melting Point 160-164 °C [1]

Physical Form Solid [1]

CAS Number 14441-90-8 [1]

Experimental Protocols for Thermodynamic
Characterization
The determination of the thermodynamic properties of a compound like 5-Phenylisoxazole-3-
carboxylic acid would involve a suite of calorimetric and analytical techniques. The following

are detailed methodologies that would be applied.

Differential Scanning Calorimetry (DSC)
Differential Scanning Calorimetry (DSC) is a fundamental technique for determining the heat

capacity and the enthalpy of phase transitions.

Methodology:

A small, precisely weighed sample of 5-Phenylisoxazole-3-carboxylic acid (typically 1-5

mg) is placed in an aluminum pan, which is then hermetically sealed.

An empty, sealed aluminum pan is used as a reference.

The sample and reference pans are placed in the DSC instrument.

A controlled temperature program is initiated, typically involving heating the sample at a

constant rate (e.g., 10 °C/min).

The instrument measures the difference in heat flow required to maintain the sample and

reference at the same temperature.
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The resulting thermogram (heat flow vs. temperature) will show endothermic peaks

corresponding to melting and other phase transitions, from which the enthalpy of fusion

(ΔHfus) and the melting point (Tm) can be determined. The heat capacity (Cp) can be

calculated from the heat flow signal in a region with no phase transitions.

Isothermal Titration Calorimetry (ITC)
Isothermal Titration Calorimetry (ITC) is employed to study the thermodynamics of binding

interactions, for instance, between 5-Phenylisoxazole-3-carboxylic acid and a biological

target like an enzyme.

Methodology:

A solution of the target macromolecule (e.g., xanthine oxidase) is placed in the sample cell of

the calorimeter.

A solution of 5-Phenylisoxazole-3-carboxylic acid is loaded into a syringe.

The syringe performs a series of small, precise injections of the ligand solution into the

sample cell.

With each injection, the heat released or absorbed due to the binding event is measured.

The resulting data is a plot of heat change per injection versus the molar ratio of ligand to

macromolecule.

By fitting this binding isotherm to a suitable model, the binding affinity (Ka), enthalpy of

binding (ΔH), and stoichiometry (n) can be determined. The Gibbs free energy (ΔG) and

entropy of binding (ΔS) can then be calculated using the equation: ΔG = -RTln(Ka) = ΔH -

TΔS.

Thermogravimetric Analysis (TGA)
Thermogravimetric Analysis (TGA) is used to determine the thermal stability of a material by

measuring its change in mass as a function of temperature.

Methodology:
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A small sample of 5-Phenylisoxazole-3-carboxylic acid is placed in a high-precision

balance within the TGA furnace.

The sample is heated at a constant rate in a controlled atmosphere (e.g., nitrogen or air).

The mass of the sample is continuously monitored as the temperature increases.

The resulting TGA curve plots the percentage of mass loss against temperature.

This analysis can reveal the decomposition temperature and provide information about the

thermal stability of the compound.

Biological Activity: Xanthine Oxidase Inhibition
Derivatives of 5-Phenylisoxazole-3-carboxylic acid have been synthesized and identified as

potent inhibitors of xanthine oxidase.[2] Xanthine oxidase is a key enzyme in purine

metabolism, catalyzing the oxidation of hypoxanthine to xanthine and then to uric acid.

Overproduction of uric acid can lead to hyperuricemia and gout. By inhibiting xanthine oxidase,

these compounds can reduce the production of uric acid, representing a potential therapeutic

strategy for these conditions.

The following diagram illustrates the inhibitory action of 5-Phenylisoxazole-3-carboxylic acid
derivatives on the xanthine oxidase pathway.

Purine Metabolism Pathway

Inhibition Mechanism

Hypoxanthine Xanthine
Xanthine Oxidase

Uric_Acid

Xanthine Oxidase

5-Phenylisoxazole-3-
carboxylic acid derivative
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Inhibition of Xanthine Oxidase by 5-Phenylisoxazole-3-carboxylic acid derivatives.

Experimental Workflow for Thermodynamic
Analysis
The logical workflow for a comprehensive thermodynamic analysis of 5-Phenylisoxazole-3-
carboxylic acid is outlined below. This process integrates computational and experimental

approaches to build a complete thermodynamic profile of the compound.

Computational Analysis

Experimental Verification

Data Integration and Modeling

Quantum Mechanical Calculations
(DFT, ab initio)

Prediction of Enthalpy,
Entropy, Gibbs Free Energy

Molecular Dynamics Simulations

Comparison of Computational
and Experimental Data

Synthesis & Purification of
5-Phenylisoxazole-3-carboxylic acid

Differential Scanning
Calorimetry (DSC)

Thermogravimetric
Analysis (TGA)

Isothermal Titration
Calorimetry (ITC)

Experimental Thermodynamic
Data

Refinement of
Thermodynamic Models

Comprehensive Thermodynamic
Profile
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Workflow for Thermodynamic Characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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